Trichothecenes
Trichothecenes are a diverse group of mycotoxins produced by various fungi, including Fusarium, Myrothecium, and Stachybotrys species. These toxins are known for their potent immunosuppressive properties and can cause acute poisoning in animals and humans through ingestion or inhalation. Trichothecenes interfere with cellular processes by inhibiting protein synthesis, leading to various symptoms such as nausea, vomiting, diarrhea, and skin irritation. In severe cases, they may result in liver and kidney damage. Due to their toxic nature, strict control measures are necessary in agricultural practices to prevent contamination of food and feedstuffs. Research into trichothecenes also includes developing methods for detection and mitigation strategies to protect public health.

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